[(Z)-[5-methyl-2-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]indol-3-ylidene]amino] 3-methylbutanoate

• IUPAC Name: [(Z)-[5-methyl-2-oxo-1-[[3-(trifluoromethyl)phenyl]methyl]indol-3-ylidene]amino] 3-methylbutanoate
• InChI: InChI=1S/C22H21F3N2O3/c1-13(2)9-19(28)30-26-20-17-10-14(3)7-8-18(17)27(21(20)29)12-15-5-4-6-16(11-15)22(23,24)25/h4-8,10-11,13H,9,12H2,1-3H3/b26-20-
• InChI Key: QGNKICAYHIEFPG-QOMWVZHYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=O)C2=NOC(=O)CC(C)C)CC3=CC(=CC=C3)C(F)(F)F
• Isomeric SMILES: CC1=CC\2=C(C=C1)N(C(=O)/C2=N\OC(=O)CC(C)C)CC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C22H21F3N2O3
• Molecular Weight: 418.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves complex organic reactions. For instance, the synthesis of spiroindole and spirooxindole scaffolds, which are similar to the structure of the given compound, has been an active research field. Protodeboronation of alkyl boronic esters has also been reported, which might be relevant to the synthesis of this compound.

Scientific Research Applications

Synthesis and Chemical Characterization

Several studies focus on synthesizing and characterizing compounds with structural similarities, demonstrating the interest in developing novel synthetic routes for complex molecules. For instance, a method toward diastereomerically pure methyl (2S)-2-(1-benzyl-3-oxo-1,3-dihydro-2H-isoindol-2-yl)-3-methylbutanoate showcases the synthesis of constrained amino acids, highlighting the versatility of synthetic chemistry in creating specific molecular configurations (Nighot et al., 2020).

Potential Pharmaceutical Applications

Research into compounds with similar chemical frameworks often explores their potential pharmaceutical applications. For example, the synthesis of novel quinuclidinone derivatives as potential anti-proliferative agents illustrates how structural analogs of the target compound could serve as leads in drug discovery (Soni et al., 2015). These studies underscore the relevance of such compounds in therapeutic development, especially as anti-cancer agents.

Mechanistic Insights and Biological Activity

The exploration of mechanisms of action and biological activity is central to understanding the potential applications of these compounds. For instance, amino acetate functionalized Schiff base organotin(IV) complexes have been investigated for their anticancer properties, providing insight into the structural attributes that contribute to biological activity (Basu Baul et al., 2009). These studies not only highlight the anticancer potential but also shed light on the complex interplay between molecular structure and biological effects.

Mechanism of Action

The mechanism of action of this compound is not clear from the available resources.